Cas no 465-61-2 ((1S,3S)-2,2-dichlorocyclopentane-1,3-diol)

• Product Name: (1S,3S)-2,2-dichlorocyclopentane-1,3-diol
• CAS No: 465-61-2
• MF: C₅H₈Cl₂O₂
• MW: 171.021820068359
• CID: 1517435
• PubChem ID: 6452060
• Update Time: 2025-04-21

(1S,3S)-2,2-dichlorocyclopentane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• (1S,3S)-2,2-dichlorocyclopentane-1,3-diol
• (1S-trans)-2,2-Dichloro-1,3-cyclopentanediol
• 1,3-Cyclopentanediol, 2,2-dichloro-, (1S-trans)-
• 465-61-2
• Q27237104
• 0QES949FRO
• CALDARIOMYCIN
• DTXSID80196859
• UNII-0QES949FRO
• CALDARIOMYCIN [MI]
• 1,3-CYCLOPENTANEDIOL, 2,2-DICHLORO-, (1S,3S)-
• LUTEIG

• Inchi： 1S/C5H8Cl2O2/c6-5(7)3(8)1-2-4(5)9/h3-4,8-9H,1-2H2/t3-,4-/m0/s1
• InChI Key： CXQAMTQEGSVLDJ-IMJSIDKUSA-N
• SMILES： ClC1([C@H](CC[C@@H]1O)O)Cl

Computed Properties

• Exact Mass: 169.99024
• Monoisotopic Mass: 169.990135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 0.6

Experimental Properties

• Density: 1.51
• Melting Point: 121°
• Boiling Point: 303.4°C at 760 mmHg
• Flash Point: 137.3°C
• Refractive Index: 1.548
• PSA: 40.46
• Specific Rotation: 205461 +59.2° (c = 0.338 in H2O)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclopentanols